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Compound of Interest

Compound Name: Creosol-d4

Cat. No.: B1482690

Technical Guide: Creosol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics
of Creosol-d4 (2-Methoxy-4-methylphenol-d4), a deuterated analog of creosol. This document
is intended for use by researchers, scientists, and professionals in drug development who
utilize stable isotope-labeled compounds as internal standards for quantitative analysis.

Core Physical and Chemical Properties

Creosol-d4 is a synthetic, stable isotope-labeled form of creosol, an endogenous metabolite.
The deuterium labeling makes it an ideal internal standard for mass spectrometry-based
guantification of unlabeled creosol in various biological matrices. Its physical and chemical
properties are closely related to its non-deuterated counterpart.

Table 1: Physical and Chemical Properties of Creosol-d4 and Creosol
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Creosol-d4 (2-Methoxy-4-

Creosol (2-Methoxy-4-

Property
methylphenol-d4) methylphenol)
Molecular Formula CsHeD4O2 CsH1002
Molecular Weight 142.19 g/mol 138.16 g/mol
CAS Number 20189-08-6 93-51-6
Colorless to light yellow Colorless to yellowish aromatic
Appearance o o
liquid[1] liquid
Melting Point ~5 °C (estimated) 5°C
Boiling Point ~221-222 °C (estimated) 221-222 °C
Slightly soluble in water; ] )
) ) Slightly soluble in water;
N Soluble in organic solvents o ]
Solubility Miscible with ethanol, ether,
such as methanol, ethanol,
and benzene.
and DMSO.
. ~1.092 g/mL at 25 °C
Density 1.092 g/mL at 25 °C

(estimated)

Experimental Protocols: Quantification of Creosol
using Creosol-d4 Internal Standard

Creosol-d4 is primarily utilized as an internal standard in isotope dilution mass spectrometry

for the accurate quantification of creosol in biological samples. The following is a generalized

experimental protocol for the analysis of creosol in plasma using LC-MS/MS.

Sample Preparation: Protein Precipitation

e Spiking: To 100 pL of plasma sample, add 10 pL of Creosol-d4 internal standard solution

(concentration to be optimized based on expected analyte levels).

o Precipitation: Add 400 pL of ice-cold acetonitrile to precipitate proteins.

» Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein

precipitation.
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o Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4 °C.

e Supernatant Collection: Carefully collect the supernatant for LC-MS/MS analysis.

LC-MS/MS Analysis

o Chromatographic Separation: Utilize a C18 reverse-phase column with a gradient elution
profile.

o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in acetonitrile.

o Mass Spectrometry: Employ a triple quadrupole mass spectrometer operating in multiple
reaction monitoring (MRM) mode with electrospray ionization (ESI) in negative mode.

o MRM Transitions:
» Creosol: Q1/Q3 transition (e.g., m/z 137 -> 122)
» Creosol-d4: Q1/Q3 transition (e.g., m/z 141 -> 126)

Visualizations
Experimental Workflow
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Caption: A generalized workflow for the quantification of creosol in plasma using Creosol-d4.

Signaling Pathway of p-Cresol

The biological effects of creosol are an active area of research. As a uremic toxin, p-cresol has
been shown to impact various cellular signaling pathways, contributing to its toxic effects.[2][3]
Creosol-d4 serves as a critical tool for accurately measuring p-cresol levels in biological
systems to study these pathways.
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Caption: Simplified signaling pathway of p-cresol in endothelial cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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